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Compound of Interest

Compound Name: Caffeine citrate

Cat. No.: B143787

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to calculating and administering
caffeine citrate dosages in animal studies. The information is intended to ensure accuracy,
reproducibility, and the ethical treatment of research animals.

Introduction to Caffeine Citrate in Research

Caffeine, a methylxanthine, is a widely studied compound due to its effects as a central
nervous system stimulant. Caffeine citrate, a salt form of caffeine, is often preferred in
research and clinical settings due to its enhanced solubility and stability in aqueous solutions.
It's crucial to note that the dose of caffeine base is half the dose of caffeine citrate (e.g., 20
mg of caffeine citrate contains 10 mg of caffeine base).[1][2][3]

Dosage Calculation for Animal Studies
Allometric Scaling for Interspecies Dose Conversion

Allometric scaling is a critical method for extrapolating drug doses between different animal
species and from animals to humans. This method is based on the principle that many
physiological and metabolic processes scale with body size in a predictable, non-linear
manner. Body surface area (BSA) is a more accurate basis for dose extrapolation than body
weight alone.
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The Human Equivalent Dose (HED) can be calculated from an animal dose using the following
formula:

HED (mg/kg) = Animal Dose (mg/kg) x (Animal Km / Human Km)
Where Km is a conversion factor calculated as Body Weight (kg) / Body Surface Area (m2).

Table 1: Interspecies Dose Conversion Factors (Km)

Species Body Weight (kg) ?n:’::y Surface Area Km Factor
Human 60 1.62 37

Mouse 0.02 0.0066 3

Rat 0.15 0.025 6

Rabbit 1.8 0.15 12

Dog 10 0.5 20

Source: Data compiled from multiple sources.

Recommended Dosage Ranges in Animal Studies

The appropriate dosage of caffeine citrate can vary significantly depending on the animal
model, the research question, and the route of administration. The following table summarizes
some reported dosages from the literature.

Table 2: Reported Caffeine Dosages in Animal Studies
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Dosage Range

. ] Route of Research
Animal Model (Caffeine o ) L Reference
Administration  Application
Base)
Locomotor
Mouse 20 mg/kg Oral Gavage o [4]
Activity
_ Endurance
Rat 10 mg/kg Intraperitoneal ) [5]
Exercise
Reproductive
Rat 50 mg/kg/day Subcutaneous [2][6]
Performance
up to 170 o Carcinogenicity
Rat In Drinking Water [6]
mg/kg/day Study
up to 55 ] Tumorigenicity
Mouse In Diet [6]
mg/kg/day Study
20/10/10 mg/kg
) or 40/10/10 Hypoxia-
Piglet ] Intravenous ) [7]
mg/kg (caffeine Ischemia

citrate)

Note: It is imperative to conduct pilot studies to determine the optimal and safe dosage for your
specific experimental conditions.

Experimental Protocols
Preparation of Caffeine Citrate Solution

Caffeine citrate is commercially available as a sterile solution for injection or oral
administration, typically at a concentration of 20 mg/mL (equivalent to 10 mg/mL caffeine base).
[1][2] If preparing from powder, dissolve caffeine citrate in a suitable vehicle such as sterile
saline or distilled water.[8] The pH of the solution is typically adjusted to around 4.7.[2][6]

Example Preparation (for a 2 mg/mL caffeine solution): Dissolve 2 mg of caffeine per 1 mL of
deionized distilled water.[4]
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Administration by Oral Gavage (Mouse/Rat)

Oral gavage is a common method for precise oral administration of substances.

Materials:

Appropriate size gavage needle (e.g., 18-20 gauge for mice, 16-18 gauge for rats)[9]

Syringe

Caffeine citrate solution

Procedure:

Animal Restraint: Properly restrain the animal to ensure its head and body are in a straight
line.

Needle Measurement: Measure the gavage needle from the tip of the animal's nose to the
last rib to estimate the distance to the stomach. Mark the needle to avoid over-insertion.[9]
[10]

Insertion: Gently insert the gavage needle into the diastema (gap between the incisors and
molars) and advance it along the upper palate towards the esophagus. The animal should
swallow as the tube enters the esophagus.[9][10]

Administration: Once the needle is in place, administer the solution slowly and steadily.[10]
[11]

Withdrawal: Gently remove the needle along the same path of insertion.

Monitoring: Observe the animal for any signs of distress, such as difficulty breathing or fluid
coming from the nose.[10]

Maximum Gavage Volumes:

Mouse: Up to 10 mL/kg[9][11]

Rat: 10-20 mL/kg[9]
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Administration by Intraperitoneal (IP) Injection (Rat)

Materials:

» Sterile syringe and needle (e.g., 23-25 gauge)

» Caffeine citrate solution

Procedure:

» Animal Restraint: Properly restrain the rat to expose the lower abdominal quadrants.

« Injection Site: The preferred injection site is the lower right or left abdominal quadrant,
avoiding the midline to prevent damage to the bladder and cecum.

« Injection: Insert the needle at a 30-45 degree angle into the peritoneal cavity. Aspirate to
ensure no blood or urine is withdrawn before injecting the solution.

e Administration: Inject the solution slowly.
o Withdrawal: Remove the needle and return the animal to its cage.

e Monitoring: Observe the animal for any signs of distress.

Signaling Pathways of Caffeine

Caffeine's primary mechanism of action is the antagonism of adenosine receptors, particularly
Al and A2A subtypes.[12][13] This blockade leads to a cascade of downstream effects.
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Caption: Caffeine's primary mechanism of action.

Experimental Workflow

The following diagram illustrates a typical workflow for an in vivo animal study involving
caffeine citrate administration.
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Caption: A generalized experimental workflow.
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These notes and protocols are intended as a guide. Researchers should always adhere to their
institution's specific guidelines and regulations for animal care and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143787#caffeine-citrate-dosage-calculation-for-
animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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